N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[(4-methylphenyl)methyl]urea
• InChI: InChI=1S/C17H20N2O3/c1-12-4-6-13(7-5-12)11-18-17(20)19-15-9-8-14(21-2)10-16(15)22-3/h4-10H,11H2,1-3H3,(H2,18,19,20)
• InChI Key: PEIZERYOVIQGTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea, also known as DMU-212, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of urea derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea exerts its therapeutic effects by inhibiting the activity of specific enzymes and signaling pathways in the body. It has been shown to inhibit the activity of the protein kinase C (PKC) and the nuclear factor kappa B (NF-κB) signaling pathways, which are involved in the regulation of cell growth, inflammation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea in lab experiments is its high degree of purity and stability. This compound has been extensively studied and characterized, making it a reliable tool for scientific research. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea. One potential area of research is the development of novel formulations or delivery methods to improve its solubility and bioavailability. Another area of research is the investigation of its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential side effects or toxicity.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea involves the reaction of 2,4-dimethoxyaniline with 4-methylbenzyl isocyanate in the presence of a base. The reaction yields this compound as a white crystalline solid with a high degree of purity.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(4-methylbenzyl)urea has been studied for its potential therapeutic applications in various scientific research studies. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders.